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Compound Focus: Momelotinib

CAS No.: 1056634-68-4

Cat. No.: S001626

Momelotinib at a Glance

Attribute Description

Drug Class Kinase inhibitor [1]

Key Targets JAK1, JAK2, and ACVRL1 [2] [3] [4]

Approved Treatment of intermediate or high-risk primary or secondary myelofibrosis in adults
Indication with anemia [3] [1]

Unique Dual action: inhibits JAK1/2 to reduce splenomegaly & symptoms; inhibits ACVR1
Mechanism to decrease hepcidin and improve anemia [5] [3] [4]

Dosage Form Oral tablets (100 mg, 150 mg, 200 mg) [6]

The following diagram illustrates the core signaling pathways targeted by momelotinib and their clinical

effects in myelofibrosis.
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Momelotinib's dual mechanism of action targets key disease pathways in myelofibrosis.

Pivotal Clinical Trials and Efficacy Data

The development of momelotinib was supported by three key Phase 3 clinical trials. The data from these
studies demonstrated its efficacy in addressing the major manifestations of myelofibrosis, particularly

anemia.
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Trial Name Phase Patient Population Comparator Primary & Key Secondary Outcomes

| SIMPLIFY-1 [2] | Phase 3 | JAK inhibitor-naive MF patients (N=432) | Ruxolitinib | Primary (Spleen):
Non-inferior SRR (35% spleen vol. reduction) at wk 24 vs control. Key (Anemia): 66.5% achieved TI at wk
24 vs 49.3% (Rux). | | SIMPLIFY-2 [2] | Phase 3 | JAK inhibitor-experienced MF patients (N=156) | BAT
(88.5% Ruxolitinib) | Primary (Spleen): SRR at wk 24 was 7% (MMB) vs 6% (BAT). Key (Anemia):
Superior TI rates vs BAT. | | MOMENTUM [2] [3] | Phase 3 | Symptomatic & anemic, JAK inhibitor-
experienced MF patients (N=195) | Danazol | Primary (Symptoms): Superior TSS response (>50%
reduction) at wk 24. Key (Anemia & Spleen): Superior T1 rates and SRR vs danazol. |

Abbreviations Explained:

BAT: Best Available Therapy

SRR: Spleen Response Rate

TI: Transfusion Independence (no red blood cell transfusions for a period of 12 weeks with
hemoglobin > 8 g/dL)

TSS: Total Symptom Score

Development Pathway and Regulatory History

Based on the integrated analysis of the search results, the development of momelotinib can be summarized

as follows:

¢ Identification of Dual Mechanism: Early research identified momelotinib not only as a JAK1/JAK2
inhibitor but also as a potent inhibitor of ACVR1. This dual activity became the cornerstone of its
value proposition, as the ACVR1 inhibition was linked to decreased hepcidin expression, which
improves iron availability for red blood cell production and addresses MF-related anemia [5] [4].

¢ Clinical Trial Progression: The drug progressed through a series of clinical trials. Early phase 2
studies demonstrated its potential to confer anemia benefits [5]. This was followed by the larger
Phase 3 program consisting of the SIMPLIFY-1, SIMPLIFY-2, and MOMENTUM trials, which were
designed to evaluate its efficacy in different lines of therapy and against different comparators [2].

¢ Regulatory Approval: In September 2023, the US FDA approved momelotinib (brand name
Ojjaara) for the treatment of intermediate or high-risk myelofibrosis in adults with anemia. This
approval was based on data from the MOMENTUM trial and the anemic subpopulation from the
SIMPLIFY-1 trial [3]. The approval highlighted it as the first treatment specifically indicated for MF
patients with anemia, addressing a key unmet need [3].
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Safety and Tolerability Profile

The safety profile of momelotinib is an critical component of its development.

Category Details
Common Adverse Thrombocytopenia, hemorrhage, bacterial infection, fatigue, dizziness,
Reactions [3] [1] diarrhea, nausea.

| Important Risks [6] [1] | Hepatotoxicity: Can cause serum aminotransferase (ALT/AST) elevations. Rare
instances of clinically apparent liver injury, including hepatitis B reactivation, have occurred. Other Serious
Risks: Increased risk of serious infections, major adverse cardiovascular events, thrombosis, and secondary
malignancies, consistent with the class of JAK inhibitors. | | Management & Monitoring | Routine
monitoring of liver tests is recommended [6]. Blood counts should be monitored before and during treatment

[1]. Patients should be screened for hepatitis B before initiating therapy [6]. |

Future Research and Development

The development of memelotinib continues, with research exploring its potential in new contexts:

e Combination Therapies: Future research efforts are directed at developing newer, anemia-directed
therapies, including combinations with momelotinib [4].

¢ Investigation in Other Indications: Preclinical research has investigated the topical application of
momelotinib in an atopic dermatitis model, suggesting a potential anti-inflammatory effect in
dermatological conditions [7]. However, this is not an approved use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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